Cas no 98978-61-1 (Tetracosanoic acid,aluminum salt (3:1))

• Product Name: Tetracosanoic acid,aluminum salt (3:1)
• CAS No: 98978-61-1
• MF: C₇₂H₁₄₁AlO₆
• MW: 1129.86790347099
• CID: 805996
• PubChem ID: 44152650
• Update Time: 2025-04-19

Tetracosanoic acid,aluminum salt (3:1) Chemical and Physical Properties

Names and Identifiers

• Tetracosanoic acid,aluminum salt (3:1)
• aluminium tetracosanoate
• Aluminum tetracosanoate
• NS00093195
• 98978-61-1
• EINECS 308-893-1

• Inchi： 1S/3C24H48O2.Al/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26;/h3*2-23H2,1H3,(H,25,26);/q;;;+3/p-3
• InChI Key： GMDOKCZPQTYLIF-UHFFFAOYSA-K
• SMILES： [Al+3].[O-]C(CCCCCCCCCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCCCCCCCCC)=O.[O-]C(CCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 1129.054
• Monoisotopic Mass: 1129.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 79
• Rotatable Bond Count: 63
• Complexity: 270
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C